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Compound of Interest

Compound Name: Direct Orange 26

Cat. No.: B1346632 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of

Direct Orange 26 (C.I. 29150), a diazo dye. The information compiled herein is intended to

support research, development, and quality control activities where this dye is utilized.

Core Solubility Profile
Direct Orange 26 is a water-soluble dye, with its solubility being temperature-dependent. While

readily soluble in aqueous solutions, its solubility in various organic solvents is limited. The dye

presents as a red-brown powder.[1] In solution, it typically yields a red-orange to brown color in

water and a golden orange hue in alcohol.[1][2][3]

Quantitative Solubility Data
The following table summarizes the available quantitative and qualitative solubility data for

Direct Orange 26 in different solvents. It is important to note that quantitative data for many

common organic solvents is not readily available in published literature, highlighting an area for

further experimental investigation.
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Solvent
Chemical
Class

Solubility
Temperature
(°C)

Observations

Water Protic, Polar 10 g/L[1][2][3] 80

Forms a red-

orange brown

solution.[1][2][3]

Alcohol Protic, Polar

Slightly Soluble /

Adequately

Soluble[1][2][3]

Not Specified

Forms a golden

orange solution.

[1][2][3]

Concentrated

Sodium

Hydroxide

Aqueous Base Insoluble[2] Not Specified

Note: The term "Alcohol" in the available literature is not specified further. It is reasonable to

assume this refers to common lower-chain alcohols such as ethanol or isopropanol.

Experimental Protocol for Solubility Determination
The following is a detailed methodology for the experimental determination of the solubility of

Direct Orange 26. This protocol is based on standard laboratory practices for solubility

assessment of water-soluble dyes.

Objective
To quantitatively determine the solubility of Direct Orange 26 in a given solvent at a specified

temperature.

Materials and Equipment
Direct Orange 26 dye powder

Solvent of interest (e.g., deionized water, ethanol, DMSO)

Analytical balance (accurate to ±0.1 mg)

Volumetric flasks
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Pipettes

Magnetic stirrer and stir bars

Constant temperature water bath or incubator

Centrifuge

UV-Vis Spectrophotometer

Cuvettes

Syringe filters (0.45 µm pore size)

Procedure
Preparation of a Saturated Solution:

Accurately weigh an excess amount of Direct Orange 26 powder and add it to a known

volume of the solvent in a sealed container (e.g., a screw-cap vial or flask). The amount of

excess dye will depend on its expected solubility.

Place the container in a constant temperature water bath or incubator set to the desired

temperature.

Stir the mixture vigorously using a magnetic stirrer for a predetermined period (e.g., 24-48

hours) to ensure equilibrium is reached.

Separation of Undissolved Solute:

After the equilibration period, allow the solution to stand undisturbed at the constant

temperature for a short period to allow larger particles to settle.

To separate the undissolved solid, centrifuge the suspension at a high speed.

Carefully withdraw a known volume of the supernatant using a pipette. For accuracy, it is

crucial to avoid disturbing the sediment.

Sample Preparation for Analysis:
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Filter the collected supernatant through a syringe filter (0.45 µm) to remove any remaining

fine particles.

Dilute the clear, saturated solution with the same solvent to a concentration that falls within

the linear range of the UV-Vis spectrophotometer. A series of dilutions may be necessary

to determine the appropriate concentration.

Spectrophotometric Analysis:

Determine the wavelength of maximum absorbance (λmax) for Direct Orange 26 in the

specific solvent by scanning a dilute solution over a range of wavelengths.

Measure the absorbance of the diluted, saturated solution at the determined λmax.

Use a pre-established calibration curve of absorbance versus concentration for Direct
Orange 26 in the same solvent to determine the concentration of the diluted sample.

Calculation of Solubility:

Calculate the concentration of the original saturated solution by multiplying the

concentration of the diluted sample by the dilution factor.

Express the solubility in the desired units (e.g., g/L or mg/mL).

Mandatory Visualizations
Experimental Workflow for Solubility Determination
The following diagram illustrates the logical flow of the experimental protocol for determining

the solubility of Direct Orange 26.
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Caption: Workflow for Solubility Determination of Direct Orange 26.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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